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Compound of Interest

Compound Name: 2-Chlorohexane

Cat. No.: B1581597

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for 2-
chlorohexane, tailored for laboratory and research environments. It encompasses physical
and chemical properties, toxicological profiles, risk assessment strategies, and emergency
procedures to ensure the safe and effective use of this compound in scientific research and
development.

Chemical and Physical Properties

2-Chlorohexane is a colorless liquid and a member of the alkyl chloride family.[1] A thorough
understanding of its physical and chemical properties is fundamental to its safe handling and
use in experimental settings. Quantitative data for 2-chlorohexane and its isomers are
summarized below for comparative analysis.

Table 1: Physical and Chemical Properties of Chlorohexane Isomers
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Property 2-Chlorohexane 1-Chlorohexane 3-Chlorohexane
CAS Number 638-28-8[2] 544-10-5 928-46-1

Molecular Formula CeH13ClI[2] CeH13Cl CeH13Cl

Molecular Weight 120.62 g/mol [2] 120.62 g/mol 120.62 g/mol
Appearance Colorless liquid[1] Colorless liquid Colorless liquid
Boiling Point 122.5°C 134-135 °C 122-124 °C

Melting Point -74.6 °C (estimate) -94 °C No data available
Density 0.872 g/cm3 at 20 °C 0.879 g/cm? at 20 °C 0.871 g/cm3 at 25 °C
Flash Point 25 °C (77 °F) 27 °C (81 °F) 27 °C (81 °F)

Vapor Pressure

13.5 mmHg at 25 °C

9.37 mmHg at 25 °C

No data available

Water Solubility

Insoluble[1]

Insoluble

Insoluble

Solubility in Organic
Solvents

Soluble in hexane,
benzene, and diethyl
ether.[1]

Soluble in alcohol,

ether

Soluble in alcohol,

ether

Toxicological Data and Hazard Identification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. 2-Chlorohexane is classified as a

flammable liquid and an irritant.

Table 2: GHS Hazard Classification

Hazard Class

2-Chlorohexane

1-Chlorohexane

3-Chlorohexane

Flammable Liquids Category 3[2] Category 3 Category 3[3]
Skin

) o Category 2[2] Category 2 Category 2[3]
Corrosion/Irritation
Serious Eye

o Category 2[2] Category 2 Category 2[3]

Damage/Irritation
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Hazard Statements:

e H226: Flammable liquid and vapor.[2]
e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]
Signal Word: Warning[2]

While specific quantitative toxicological data such as LD50 (median lethal dose) for 2-
chlorohexane is not readily available in published literature, the GHS classification indicates a
significant potential for skin and eye irritation upon contact. The toxicological profile of short-
chain chlorinated paraffins suggests that they have low acute toxicity but may cause irritation
with repeated application.[1]

Experimental Protocols for Toxicological
Assessment

To provide a comprehensive understanding of the basis for the hazard classifications, this
section details the standard methodologies for key toxicological experiments. These protocols
are based on internationally recognized guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD).

3.1. Acute Oral Toxicity (OECD 423)
This method is used to determine the oral toxicity of a substance.

 Principle: A stepwise procedure is used with a small number of animals per step. The
substance is administered orally to a group of animals at a defined dose. Observations of
effects and mortality are made. The outcome of the first step determines the subsequent
steps, with the goal of identifying a dose that causes mortality in some animals.

e Procedure:

o Healthy, young adult rats of a single sex are used.
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[e]

Animals are fasted prior to dosing.

o

The test substance is administered in a single dose by gavage.

[¢]

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.

[¢]

A necropsy is performed on all animals at the end of the study.

3.2. Acute Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.

e Principle: The substance is applied to the skin of an animal, and the resulting skin reactions
are evaluated at specific intervals.

e Procedure:

o Asingle, healthy young adult albino rabbit is used for the initial test.

o The fur on the animal's back is clipped.

o A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to a small area of
skin under a gauze patch.

o The exposure period is typically 4 hours.

o After exposure, the patch is removed, and the skin is observed for erythema (redness) and
edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

o The severity of the skin reactions is scored according to a standardized scale (Draize
scale).

3.3. Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or damage.
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e Principle: A single dose of the substance is applied to one eye of an animal, with the other
eye serving as a control. The effects on the cornea, iris, and conjunctiva are observed and
scored.

e Procedure:

[e]

A single, healthy young adult albino rabbit with no pre-existing eye defects is used.

o

A 0.1 mL (liquid) or 0.1 g (solid) dose of the test substance is instilled into the conjunctival
sac of one eye.

o

The eyes are examined at 1, 24, 48, and 72 hours after application.

[¢]

The degree of eye irritation is scored for the cornea (opacity), iris, and conjunctiva
(redness and swelling).

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 2-chlorohexane to minimize
exposure and mitigate risks.

e Engineering Controls: Work with 2-chlorohexane should be conducted in a well-ventilated
laboratory, preferably within a chemical fume hood.

» Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are required.
o Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For
larger quantities or tasks with a high risk of splashing, a chemical-resistant apron or suit
should be considered.

e Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the laboratory.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames. It should be stored separately from oxidizing agents and

strong bases.

Risk Assessment and Control Workflow

A systematic risk assessment is crucial before commencing any experiment involving 2-
chlorohexane. The following workflow provides a structured approach to identifying and

mitigating hazards.
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Control & Implementation

Implement Control Measures
- Engineering Controls (Fume Hood)
- Administrative Controls (SOPs)
- Personal Protective Equipment (PPE)
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Caption: Risk assessment workflow for handling 2-chlorohexane.

Personal Protective Equipment (PPE) Selection
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The selection of appropriate PPE is dependent on the specific experimental conditions. The
following flowchart provides a decision-making guide for ensuring adequate protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1581597?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/2-chlorohexane-dic492411.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-2-chloro
https://www.chegg.com/homework-help/questions-and-answers/molecular-formula-2-chlorohexane-chcl-10pts-write-chemical-equation-reaction-taking-place--q80768328
https://www.chegg.com/homework-help/questions-and-answers/molecular-formula-2-chlorohexane-chcl-10pts-write-chemical-equation-reaction-taking-place--q80768328
https://www.benchchem.com/product/b1581597#2-chlorohexane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1581597#2-chlorohexane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1581597#2-chlorohexane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1581597#2-chlorohexane-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581597?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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